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Compound of Interest

Compound Name: Furfuryl propyl disulfide

CAS No.: 252736-36-0

Cat. No.: B1339463

Get Quote

Furfuryl propyl disulfide is a sulfur-containing organic compound and a furan derivative that

plays a significant role in the flavor and fragrance industry. While not found in nature, its unique

organoleptic properties make it a valuable synthetic flavoring substance.[1] It imparts a

complex aroma profile described as sulfidic, alliaceous, roasted, and even meaty, making it a

key component in creating savory flavor systems for a variety of food products.[1][2]

This guide provides a comprehensive overview of furfuryl propyl disulfide, focusing on its

nomenclature and synonyms to ensure precise identification in research and development. We

will delve into its physicochemical properties, applications, and the analytical methodologies for

its characterization, providing a critical resource for professionals working with complex

chemical compounds.

Part 1: Chemical Identity and Nomenclature
Accurate identification of chemical compounds is paramount in scientific research and industrial

applications to ensure reproducibility and safety. Furfuryl propyl disulfide is known by several

names, which can lead to ambiguity. This section clarifies its identity through its various

synonyms, unique identifiers, and chemical structure.
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The systematic name for this compound, according to the International Union of Pure and

Applied Chemistry (IUPAC), is 2-[(propyldisulfanyl)methyl]furan.[3] This name precisely

describes the molecular structure: a furan ring substituted at the 2-position with a methyl group,

which is in turn linked to a propyl disulfide chain.

Visualizing the Molecular Structure
The following diagram illustrates the chemical structure of furfuryl propyl disulfide,

corresponding to the molecular formula C₈H₁₂OS₂.[2][4][5]

Caption: Chemical structure of 2-[(propyldisulfanyl)methyl]furan.

Synonyms and Identifiers
To facilitate unambiguous identification and literature searches, furfuryl propyl disulfide is

cataloged under various names and registry numbers. The following table consolidates this

information.

Identifier Type Identifier Source

IUPAC Name
2-

[(propyldisulfanyl)methyl]furan
[3]

Common Synonyms Propyl furfuryl disulfide [1][3][6]

Furfuryl propyl disulphide [1][5][7]

2-[(Propyldithio)methyl]furan [2][5][8]

Furan, 2-[(propyldithio)methyl]- [2][6][7][8]

2-(propyldisulfanylmethyl)furan [4][7]

Furyl propyl disulfide [7]

CAS Number 252736-36-0 [2][4][5][6]

FEMA Number 3979 [1][3][6][7]

JECFA Number 1079 [3][7]

FDA UNII HVD52TXC64 [3][6]
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It is crucial to distinguish furfuryl propyl disulfide from structurally similar compounds such as

propyl 2-methyl-3-furyl disulfide (CAS 61197-09-9)[9][10] or the related sulfide, furfuryl propyl

sulfide, which lacks one sulfur atom.[11] Such distinctions are vital in both synthesis and

application, as minor structural changes can significantly alter chemical and sensory properties.

Part 2: Physicochemical Properties
The physical and chemical properties of furfuryl propyl disulfide dictate its behavior in

various matrices, its stability under different conditions, and the methods required for its

analysis.

Property Value Source

Molecular Formula C₈H₁₂OS₂ [2][4]

Molecular Weight 188.31 g/mol [2][5][7]

Appearance Colorless clear liquid [3][4][7]

Odor Profile Sulfidic, alliaceous, garlic [2][4][7]

Boiling Point 121-123 °C at 18 mmHg [1][2][4][5]

253-254 °C at 760 mmHg [1][7]

Density 1.103 - 1.113 g/cm³ at 20 °C [1][2][3][4]

Refractive Index 1.539 - 1.547 at 20 °C [1][3][4][7]

Solubility
Insoluble in water; soluble in

alcohol and organic solvents
[3][7]

Flash Point ~109 °C (228 °F) [1][5][7]

logP (o/w) 3.77 (estimated) [4][7]

These properties, particularly its high boiling point and low water solubility, are characteristic of

a medium-weight, nonpolar organic molecule. Its volatility, while not extreme, is sufficient for it

to function as an effective aroma compound. The high refractive index is typical for sulfur-

containing compounds.
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Part 3: Applications in Research and Industry
The primary application of furfuryl propyl disulfide is as a flavoring agent in the food industry.

[3] Its potent, savory aroma profile is used to build or enhance notes of cooked meat, roasted

coffee, onion, and garlic.[2] The Flavor and Extract Manufacturers Association (FEMA) has

designated it as a GRAS (Generally Recognized as Safe) substance (FEMA number 3979),

with established usage levels in various food categories such as baked goods, beverages,

meat products, and soups.[1][3]

Beyond its direct application, furfuryl propyl disulfide is a derivative of furfural, a key bio-

renewable chemical produced from lignocellulosic biomass.[12] Furfural and its derivatives

have extensive applications in the pharmaceutical, agrochemical, and plastics industries,

serving as precursors for solvents, resins, and other specialty chemicals.[12][13] While furfuryl
propyl disulfide itself is primarily used for flavor, its chemical lineage connects it to a broad

and important class of sustainable chemical feedstocks.

Part 4: Analytical Workflow for Identification and
Quality Control
Ensuring the purity and confirming the identity of a flavoring agent like furfuryl propyl
disulfide is critical for quality control and regulatory compliance. The industry-standard method

for analyzing volatile and semi-volatile organic compounds is Gas Chromatography-Mass

Spectrometry (GC-MS).

Causality of Method Selection: GC-MS is the ideal technique due to its ability to separate

volatile compounds in a complex mixture (the GC component) and provide high-confidence

identification based on the mass-to-charge ratio of the compound and its fragmentation pattern

(the MS component). This dual capability allows for both quantification and unambiguous

identification.

Standard GC-MS Protocol for Furfuryl Propyl Disulfide
Sample Preparation:

Accurately prepare a dilute solution of the furfuryl propyl disulfide sample in a high-

purity solvent (e.g., dichloromethane or ethanol) to a concentration of approximately 10-
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100 µg/mL. The choice of solvent is critical to ensure solubility and compatibility with the

GC system.

Gas Chromatography (GC) Separation:

Injection: Inject 1 µL of the prepared sample into the GC inlet, typically set to a

temperature of 250 °C to ensure rapid volatilization without thermal degradation. A split

injection mode (e.g., 50:1 split ratio) is often used to prevent column overloading.

Column: Utilize a nonpolar or medium-polarity capillary column (e.g., a 30m x 0.25mm DB-

5ms or equivalent) for effective separation of analytes based on boiling point and polarity.

Oven Program: Employ a temperature gradient to achieve optimal separation. A typical

program would be:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase temperature at 10 °C/minute to 280 °C.

Final hold: Hold at 280 °C for 5 minutes to elute all components.

Carrier Gas: Use high-purity helium at a constant flow rate (e.g., 1.0 mL/min).

Mass Spectrometry (MS) Detection:

Ionization: Use standard Electron Ionization (EI) at 70 eV. This energy level is

standardized across libraries, allowing for spectral matching.

Mass Analyzer: Scan a mass range from m/z 40 to 400. This range will capture the

molecular ion (M⁺˙ at m/z 188) and key fragment ions.

Data Acquisition: Collect data in full scan mode to obtain a complete mass spectrum for

each eluting peak.

Data Analysis:

Identify the peak corresponding to furfuryl propyl disulfide based on its retention time.
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Confirm identity by comparing the acquired mass spectrum with a reference spectrum

from a trusted library (e.g., NIST, Wiley). Key expected fragments would arise from the

cleavage of the disulfide bond and fragmentation of the furan ring and propyl chain.

Assess purity by calculating the peak area percentage of the target compound relative to

all other detected peaks.

Analytical Workflow Diagram
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Caption: A typical workflow for the GC-MS analysis of furfuryl propyl disulfide.
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Conclusion
Furfuryl propyl disulfide is a chemically distinct entity with a specific set of synonyms,

identifiers, and properties that are crucial for its correct application in the flavor industry and

scientific research. Its IUPAC name, 2-[(propyldisulfanyl)methyl]furan, and CAS number,

252736-36-0, serve as the most reliable identifiers. Understanding its physicochemical

characteristics is essential for its handling and formulation, while standardized analytical

methods like GC-MS ensure its quality and purity. This guide provides a foundational reference

for professionals, promoting clarity and precision in the use of this potent savory compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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